Cas no 27022-97-5 (2,5-Dimethyl-3-nitrobenzoic acid)

• Product Name: 2,5-Dimethyl-3-nitrobenzoic acid
• CAS No: 27022-97-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD02258778
• CID: 269489
• PubChem ID: 257257
• Update Time: 2025-04-19

2,5-Dimethyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-3-nitrobenzoic acid
• 2,5 DIMETHYL 3-NITRO BEZOIC ACID
• Benzoic acid,2,5-dimethyl-3-nitro-
• 2,5-Dimethyl-3-nitrobenzoesaeure
• 3-Nitro-2,5-dimethyl-benzoesaeure
• AC1L5WDH
• AC1Q5AKU
• ANW-56648
• CTK4F8937
• NCIOpen2_001010
• NSC85207
• SureCN6830067
• A929635
• Benzoic acid, 2,5-dimethyl-3-nitro-
• MFCD02258778
• NSC-85207
• SCHEMBL6830067
• AS-36806
• FT-0717204
• EN300-2797867
• DTXSID70292738
• 2,5-Dimethyl-3-nitrobenzoicacid
• CS-0131340
• CXGZFDGAQVAGHA-UHFFFAOYSA-N
• 27022-97-5
• AKOS006277454
• DA-27184

• MDL： MFCD02258778
• Inchi： 1S/C9H9NO4/c1-5-3-7(9(11)12)6(2)8(4-5)10(13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： CXGZFDGAQVAGHA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 352.6±30.0 °C at 760 mmHg
• Flash Point: 156.0±13.0 °C
• Refractive Index: 1.589
• PSA: 80.44
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,5-Dimethyl-3-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives